Cas no 2680888-14-4 (2-(2,2,2-Trifluoroacetyl)-2-azaspiro[4.5]decane-8-carboxylic acid)

• Product Name: 2-(2,2,2-Trifluoroacetyl)-2-azaspiro[4.5]decane-8-carboxylic acid
• CAS No: 2680888-14-4
• MF: C₁₂H₁₆F₃NO₃
• MW: 279.255554199219
• CID: 6558122
• PubChem ID: 165937166
• Update Time: 2025-05-24

2-(2,2,2-Trifluoroacetyl)-2-azaspiro[4.5]decane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680888-14-4
• 2-(2,2,2-trifluoroacetyl)-2-azaspiro[4.5]decane-8-carboxylic acid
• EN300-28285544
• 2-(2,2,2-Trifluoroacetyl)-2-azaspiro[4.5]decane-8-carboxylic acid

• Inchi： 1S/C12H16F3NO3/c13-12(14,15)10(19)16-6-5-11(7-16)3-1-8(2-4-11)9(17)18/h8H,1-7H2,(H,17,18)
• InChI Key： PITLGTDKMQSUBV-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC2(C1)CCC(C(=O)O)CC2)=O)(F)F

Computed Properties

• Exact Mass: 279.10822786g/mol
• Monoisotopic Mass: 279.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(2,2,2-Trifluoroacetyl)-2-azaspiro[4.5]decane-8-carboxylic acid

Compound CAS No 2680888-14-4: 2-(2,2,2-Trifluoroacetyl)-2-azaspiro[4.5]decane-8-carboxylic acid

Compound CAS No 2680888-14-4, also known as 2-(2,2,2-Trifluoroacetyl)-2-azaspiro[4.5]decane-8-carboxylic acid, is a highly specialized chemical compound with unique structural and functional properties. This compound has garnered significant attention in the scientific community due to its potential applications in drug development and advanced materials science.

The chemical structure of this compound is characterized by a spiro ring system, which consists of two fused rings sharing a single atom—the nitrogen atom in this case. The spiro structure is further substituted with a trifluoroacetyl group and a carboxylic acid moiety, which significantly influences its physical and chemical properties. The presence of the trifluoroacetyl group introduces electronic effects that enhance the compound's stability and reactivity, making it an interesting candidate for various chemical transformations.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. Researchers have demonstrated that the compound exhibits excellent thermal stability and solubility profiles, which are critical for its application in pharmaceutical formulations.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting specific enzymes and receptors. The trifluoroacetyl group is known to enhance bioavailability and reduce metabolic degradation, making it a valuable component in drug design.

Moreover, the spiro ring system in this compound provides a unique platform for further functionalization. Scientists are exploring its potential as a scaffold for constructing larger molecular architectures with tailored properties for applications in nanotechnology and materials science.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure and interaction patterns, paving the way for rational drug design strategies.

In conclusion, Compound CAS No 2680888-14-4 represents a cutting-edge development in chemical research with diverse applications across multiple disciplines. Its unique structure, combined with favorable physical properties, positions it as a key player in future innovations in pharmaceuticals and beyond.